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Compound of Interest

Compound Name: Enramycin

Cat. No.: B1148400 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for optimizing enramycin dosage in poultry feed to achieve maximum efficacy.

Troubleshooting Guides
This section addresses specific issues that may arise during experimental trials with

enramycin.

Issue 1: Suboptimal Growth Performance Despite Enramycin Supplementation

Question: We are administering enramycin within the recommended dosage range, but we are

not observing the expected improvement in broiler growth performance and feed conversion

ratio (FCR). What are the potential causes and how can we troubleshoot this?

Answer:

Several factors can contribute to suboptimal growth performance even with enramycin
supplementation. A systematic approach is necessary to identify the root cause.

Possible Causes & Troubleshooting Steps:

Incorrect Dosage or Uneven Mixing:
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Verification: Double-check all calculations for the inclusion rate of the enramycin premix.

Ensure that the premix concentration is correctly accounted for to achieve the desired

parts per million (ppm) in the final feed.

Homogeneity Testing: Conduct a feed analysis to confirm the uniform distribution of

enramycin throughout the feed batch. Inadequate mixing can lead to birds receiving

inconsistent doses. Multi-stage mixing is recommended to ensure uniform dispersion.[1]

High Pathogen Load:

Diagnosis: Enramycin is highly effective against Gram-positive pathogens like Clostridium

perfringens, the causative agent of necrotic enteritis.[1][2][3][4][5][6][7][8][9][10][11]

However, an overwhelming pathogen challenge may require a dosage at the higher end of

the recommended range for effective control.

Action: Conduct microbiological analysis of litter and intestinal samples to quantify the C.

perfringens load. If the load is excessively high, consider a temporary increase in the

enramycin dosage for prophylactic or therapeutic purposes, in line with veterinary

recommendations.

Presence of Gram-Negative Pathogens:

Diagnosis: Enramycin has minimal activity against Gram-negative bacteria such as E. coli

or Salmonella.[12][13] If these pathogens are the primary cause of poor performance,

enramycin alone will not be effective.

Action: Perform a differential diagnosis to identify the causative agents. If Gram-negative

bacteria are implicated, a different antimicrobial agent with a corresponding spectrum of

activity may be required.

Feed Quality and Formulation:

Analysis: Poor quality feed ingredients or an imbalanced diet can negatively impact gut

health and overall performance, masking the benefits of enramycin.

Action: Ensure the feed formulation meets the nutritional requirements for the specific age

and type of poultry.[2] Analyze feed for mycotoxins or other anti-nutritional factors.
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Issue 2: High Incidence of Necrotic Enteritis with Enramycin Use

Question: We are using enramycin as a prophylactic for necrotic enteritis, but we are still

experiencing a high incidence of the disease in our flocks. What could be the reason for this?

Answer:

While enramycin is a potent agent against Clostridium perfringens, several factors can lead to

its apparent failure in controlling necrotic enteritis.

Possible Causes & Troubleshooting Steps:

Delayed Application:

Review: Enramycin is most effective when used prophylactically before a C. perfringens

challenge. Review the timing of enramycin administration in your feeding program.

Action: For prevention, enramycin should be included in the feed during critical periods of

susceptibility to necrotic enteritis, such as the starter and grower phases.

Insufficient Dosage:

Evaluation: The lower end of the recommended dosage range may not be sufficient in

situations with high predisposing factors for necrotic enteritis (e.g., coccidiosis, high-

protein diets).

Action: Consider increasing the dosage to the higher recommended levels for necrotic

enteritis prevention, which can be around 8-12g of active ingredient per 1000 kgs of feed.

[12]

Coccidiosis Challenge:

Diagnosis: Coccidiosis is a major predisposing factor for necrotic enteritis. Damage to the

intestinal mucosa caused by coccidia provides a favorable environment for C. perfringens

proliferation. Enramycin can alleviate clinical symptoms of coccidiosis by suppressing

secondary anaerobic bacteria.[9][14]
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Action: Implement an effective coccidiosis control program using anticoccidial feed

additives or vaccines.

Enramycin Resistance:

Investigation: Although the development of resistance to enramycin is slow and has not

been widely reported for C. perfringens, it is a theoretical possibility.[6][9][11]

Action: Isolate C. perfringens from affected birds and determine its Minimum Inhibitory

Concentration (MIC) for enramycin. This will confirm the susceptibility of the specific

strain.

Frequently Asked Questions (FAQs)
1. What is the recommended dosage range for enramycin in broiler feed?

The recommended dosage of enramycin typically ranges from 3 to 10 parts per million (ppm)

in the final feed for growth promotion.[4][6] For the prevention of necrotic enteritis, a higher

dosage of 5 to 10 ppm is often recommended.[4][12]

Application Dosage (ppm)
Dosage ( g/ton of

feed)
Poultry Stage

Growth Promotion 3 - 10 3 - 10
Starter, Grower,

Finisher

Necrotic Enteritis

Prevention
5 - 10 5 - 10 Starter, Pre-starter

Necrotic Enteritis

Treatment
8 - 12 8 - 12 As needed

Note: Dosages are for the active enramycin ingredient. Always refer to the product label for

specific inclusion rates of the premix.

2. What is the mechanism of action of enramycin?
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Enramycin is a polypeptide antibiotic that inhibits the cell wall synthesis of Gram-positive

bacteria.[3][4][5][15] It specifically targets the enzyme MurG, which is crucial for the final step of

peptidoglycan biosynthesis.[3] By disrupting this process, enramycin compromises the

integrity of the bacterial cell wall, leading to cell lysis and death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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